Cas no 62652-38-4 (Thiazole, 4,5-dihydro-2-(phenylthio)-)

Thiazole, 4,5-dihydro-2-(phenylthio)- structure
62652-38-4 structure
Product Name:Thiazole, 4,5-dihydro-2-(phenylthio)-
CAS No:62652-38-4
MF:C9H9NS2
MW:195.30445933342
CID:436436
PubChem ID:22016883
Update Time:2025-04-19

Thiazole, 4,5-dihydro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4,5-dihydro-2-(phenylthio)-
    • 2-phenylsulfanyl-4,5-dihydro-1,3-thiazole
    • 2-(Phenylsulfanyl)-4,5-dihydro-1,3-thiazole
    • DTXSID80621550
    • 62652-38-4
    • SCHEMBL3291901
    • Inchi: 1S/C9H9NS2/c1-2-4-8(5-3-1)12-9-10-6-7-11-9/h1-5H,6-7H2
    • InChI Key: GSCAIFIGUGOYGC-UHFFFAOYSA-N
    • SMILES: S1C(=NCC1)SC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.01777
  • Monoisotopic Mass: 195.01764164g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • PSA: 12.36
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